2-fluorobenzyl 4-(1H-pyrazol-1-yl)benzoate

• IUPAC Name: (2-fluorophenyl)methyl 4-pyrazol-1-ylbenzoate
• InChI: InChI=1S/C17H13FN2O2/c18-16-5-2-1-4-14(16)12-22-17(21)13-6-8-15(9-7-13)20-11-3-10-19-20/h1-11H,12H2
• InChI Key: RRTXRUQNUFKHAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC(=O)C2=CC=C(C=C2)N3C=CC=N3)F
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol

Description

2-fluorobenzyl 4-(1H-pyrazol-1-yl)benzoate is a chemical compound that features a fluorobenzyl group and a pyrazolyl benzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluorobenzyl 4-(1H-pyrazol-1-yl)benzoate typically involves the reaction of 2-fluorobenzyl alcohol with 4-(1H-pyrazol-1-yl)benzoic acid. The reaction is often carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions . The reaction is usually performed in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry principles such as solvent recycling and waste minimization are often employed to make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

2-fluorobenzyl 4-(1H-pyrazol-1-yl)benzoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride to yield alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the fluorobenzyl group, where the fluorine atom can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: 4-(1H-pyrazol-1-yl)benzoic acid.

Reduction: 2-fluorobenzyl alcohol derivatives.

Substitution: Various substituted benzyl derivatives depending on the nucleophile used.

Scientific Research Applications

2-fluorobenzyl 4-(1H-pyrazol-1-yl)benzoate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing inhibitors for specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-fluorobenzyl 4-(1H-pyrazol-1-yl)benzoate depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The fluorobenzyl group can enhance the compound’s ability to interact with hydrophobic pockets in proteins, while the pyrazolyl benzoate moiety can participate in hydrogen bonding and other interactions.

Comparison with Similar Compounds

Similar Compounds

2-fluorobenzyl 4-(1H-pyrazol-1-yl)benzoate: Unique due to the presence of both fluorobenzyl and pyrazolyl benzoate groups.

2-chlorobenzyl 4-(1H-pyrazol-1-yl)benzoate: Similar structure but with a chlorine atom instead of fluorine.

2-bromobenzyl 4-(1H-pyrazol-1-yl)benzoate: Contains a bromine atom instead of fluorine.

Uniqueness

The presence of the fluorine atom in this compound imparts unique properties such as increased lipophilicity and metabolic stability compared to its chloro and bromo analogs. This makes it a valuable compound for applications where these properties are desirable.